Cas no 1226433-95-9 (N-4-({1-(4-methoxyphenyl)cyclopentylmethyl}sulfamoyl)-3-methylphenylacetamide)

• Product Name: N-4-({1-(4-methoxyphenyl)cyclopentylmethyl}sulfamoyl)-3-methylphenylacetamide
• CAS No: 1226433-95-9
• MF: C₂₂H₂₈N₂O₄S
• MW: 416.533724784851
• CID: 6204658
• PubChem ID: 49676505
• Update Time: 2025-06-29

N-4-({1-(4-methoxyphenyl)cyclopentylmethyl}sulfamoyl)-3-methylphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({1-(4-methoxyphenyl)cyclopentylmethyl}sulfamoyl)-3-methylphenylacetamide
• 1226433-95-9
• AKOS024520938
• VU0522548-1
• N-[4-[[1-(4-methoxyphenyl)cyclopentyl]methylsulfamoyl]-3-methylphenyl]acetamide
• SR-01000925277
• N-[4-({[1-(4-methoxyphenyl)cyclopentyl]methyl}sulfamoyl)-3-methylphenyl]acetamide
• F5832-0322
• SR-01000925277-1
• N-(4-(N-((1-(4-methoxyphenyl)cyclopentyl)methyl)sulfamoyl)-3-methylphenyl)acetamide

• Inchi： 1S/C22H28N2O4S/c1-16-14-19(24-17(2)25)8-11-21(16)29(26,27)23-15-22(12-4-5-13-22)18-6-9-20(28-3)10-7-18/h6-11,14,23H,4-5,12-13,15H2,1-3H3,(H,24,25)
• InChI Key： DQGHBUDDJUMHJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(NCC1(C2C=CC(=CC=2)OC)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 416.17697855g/mol
• Monoisotopic Mass: 416.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.9Ų

Additional information on N-4-({1-(4-methoxyphenyl)cyclopentylmethyl}sulfamoyl)-3-methylphenylacetamide

N-4-({1-(4-Methoxyphenyl)cyclopentylmethyl}sulfamoyl)-3-methylphenylacetamide: A Comprehensive Overview

The compound with CAS No. 1226433-95-9, known as N-4-({1-(4-methoxyphenyl)cyclopentylmethyl}sulfamoyl)-3-methylphenylacetamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a sulfamoyl group attached to a cyclopentylmethyl moiety and a 3-methylphenylacetamide group. The integration of these functional groups makes it a unique molecule with diverse chemical properties and biological activities.

Recent studies have highlighted the importance of sulfamoyl groups in drug design, particularly in the development of enzyme inhibitors and receptor modulators. The presence of a cyclopentylmethyl group adds structural rigidity and enhances the molecule's stability, while the 4-methoxyphenyl substituent introduces electronic effects that can influence binding affinity and selectivity. These features make N-4-({1-(4-methoxyphenyl)cyclopentylmethyl}sulfamoyl)-3-methylphenylacetamide a promising candidate for exploring novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential in bioisosteric replacements. Researchers have demonstrated that subtle modifications in the structure of similar compounds can significantly alter their pharmacokinetic profiles and bioavailability. By leveraging the unique properties of this compound, scientists are exploring its role in designing drugs with improved efficacy and reduced side effects.

In terms of synthesis, the preparation of N-4-({1-(4-methoxyphenyl)cyclopentylmethyl}sulfamoyl)-3-methylphenylacetamide involves a multi-step process that combines principles from organic chemistry and catalysis. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has enabled researchers to optimize the reaction conditions, leading to higher yields and better purity. These advancements underscore the importance of modern synthetic methods in advancing chemical research.

From a biological standpoint, this compound has shown remarkable activity in vitro against various enzyme targets, including kinases and proteases. Preclinical studies suggest that it may exhibit anti-inflammatory and anti-cancer properties, making it a valuable tool for drug discovery programs. Furthermore, its ability to modulate cellular signaling pathways highlights its potential in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The structural complexity of N-4-({1-(4-methoxyphenyl)cyclopentylmethyl}sulfamoyl)-3-methylphenylacetamide also makes it an interesting subject for computational chemistry studies. Researchers are utilizing molecular docking simulations and quantum mechanics calculations to understand its interaction with biomolecular targets at an atomic level. These insights are paving the way for rational drug design strategies that prioritize both efficacy and safety.

In conclusion, N-4-({1-(4-methoxyphenyl)cyclopentylmethyl}sulfamoyl)-3-methylphenylacetamide (CAS No. 1226433-95-9) represents a cutting-edge molecule with vast potential in chemical research and pharmaceutical development. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a key player in the quest for innovative therapeutic solutions.